4-Imidazol-1-ylmethyl-1-nitrothioxanthen-9-one
Overview
Description
4-Imidazol-1-ylmethyl-1-nitrothioxanthen-9-one is a complex organic compound that features an imidazole ring, a nitro group, and a thioxanthene core
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Imidazol-1-ylmethyl-1-nitrothioxanthen-9-one typically involves multi-step reactions. One common approach is the cyclization of amido-nitriles, which can be catalyzed by nickel. The reaction conditions are mild, allowing for the inclusion of various functional groups, such as aryl halides and aromatic heterocycles .
Industrial Production Methods: Industrial production methods for this compound are not extensively documented. the general principles of organic synthesis, such as the use of catalysts and controlled reaction environments, are likely applied to ensure high yield and purity.
Chemical Reactions Analysis
Types of Reactions: 4-Imidazol-1-ylmethyl-1-nitrothioxanthen-9-one can undergo several types of chemical reactions, including:
Oxidation: The nitro group can be reduced to an amine under specific conditions.
Reduction: The compound can be reduced to form various derivatives.
Substitution: The imidazole ring can participate in nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst are often used.
Substitution: Nucleophiles like amines and thiols can be used under basic conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, reduction of the nitro group typically yields an amine derivative.
Scientific Research Applications
4-Imidazol-1-ylmethyl-1-nitrothioxanthen-9-one has a wide range of applications in scientific research:
Chemistry: It is used as a building block for synthesizing more complex molecules.
Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and cellular processes.
Medicine: Potential applications include the development of new pharmaceuticals, particularly those targeting specific enzymes or receptors.
Industry: It can be used in the production of dyes, pigments, and other functional materials.
Mechanism of Action
The mechanism of action of 4-Imidazol-1-ylmethyl-1-nitrothioxanthen-9-one involves its interaction with specific molecular targets. The imidazole ring can bind to metal ions, making it useful in enzyme inhibition studies. The nitro group can undergo reduction, leading to the formation of reactive intermediates that can interact with biological molecules .
Similar Compounds:
Imidazole: A simpler compound with a similar ring structure.
Thioxanthene: Shares the core structure but lacks the imidazole and nitro groups.
Nitroimidazole: Contains both the nitro group and imidazole ring but lacks the thioxanthene core.
Uniqueness: this compound is unique due to its combination of an imidazole ring, a nitro group, and a thioxanthene core.
properties
Molecular Formula |
C17H11N3O3S |
|---|---|
Molecular Weight |
337.4 g/mol |
IUPAC Name |
4-(imidazol-1-ylmethyl)-1-nitrothioxanthen-9-one |
InChI |
InChI=1S/C17H11N3O3S/c21-16-12-3-1-2-4-14(12)24-17-11(9-19-8-7-18-10-19)5-6-13(15(16)17)20(22)23/h1-8,10H,9H2 |
InChI Key |
OCFFNJCKSSDREB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3S2)CN4C=CN=C4)[N+](=O)[O-] |
Origin of Product |
United States |
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